Cas no 2228205-42-1 (3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine
• CAS No: 2228205-42-1
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 5778749
• PubChem ID: 165975862
• Update Time: 2025-06-08

3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1972199
• 2228205-42-1
• [3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutyl]methanamine
• 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine

• Inchi： 1S/C13H16F3NO/c1-8-3-11(18-2)9(4-10(8)14)12(7-17)5-13(15,16)6-12/h3-4H,5-7,17H2,1-2H3
• InChI Key： RQPVZGOORPICPK-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C(C)=CC=2OC)F)(CN)C1)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine (CAS No. 2228205-42-1)

3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine, identified by its Chemical Abstracts Service number CAS No. 2228205-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, including fluoro-substituted aromatic rings and a cyclobutyl backbone, which contribute to its distinct chemical properties and potential biological activities.

The structural motif of 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine incorporates several key functional groups that make it a promising candidate for further exploration in drug discovery. The presence of fluorine atoms at the 3-position of the cyclobutyl ring and the 5-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the methoxy and methyl groups on the phenyl ring enhance lipophilicity and influence metabolic stability, making this compound a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The use of fluorine atoms in drug design has been extensively studied, with numerous examples demonstrating their ability to improve pharmacokinetic profiles and therapeutic efficacy. For instance, fluoroaromatics have been shown to enhance receptor binding by increasing lipophilicity and reducing metabolic degradation. Similarly, fluorinated aliphatic chains can improve drug solubility and pharmacokinetic properties.

The cyclobutyl moiety in 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine contributes to its rigidity, which can be advantageous in designing molecules with high binding specificity. Cycloalkyl groups are known to stabilize conformations and improve interactions with biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors where precise spatial orientation is critical for efficacy.

Recent studies have highlighted the potential of 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine as a lead compound for further derivatization. Researchers have explored its derivatives as potential candidates for various therapeutic applications, including antiviral, anticancer, and anti-inflammatory agents. The fluoro-substituted aromatic ring has been shown to interact with biological targets such as enzymes and receptors, leading to inhibitory effects on pathogenic processes.

The synthesis of 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized synthetic methodologies due to their reactivity and sensitivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired fluoroaromatic structures efficiently.

The pharmacological profile of 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine is under active investigation. Preliminary studies suggest that this compound exhibits promising interactions with certain biological targets, making it a potential starting point for drug development. The fluoro-substituted phenyl ring appears to play a crucial role in modulating binding affinity, while the cyclobutyl group contributes to conformational stability.

One of the most intriguing aspects of this compound is its potential for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how 3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine interacts with biological targets at an atomic level. These insights can guide the design of more potent derivatives with improved pharmacological properties.

The role of fluorine atoms in modulating metabolic stability has also been extensively studied. Fluorinated compounds often exhibit enhanced resistance to enzymatic degradation, leading to prolonged half-lives and improved bioavailability. This property is particularly valuable in drug development where achieving optimal therapeutic levels is essential for efficacy.

In conclusion,3,3-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclobutylmethanamine (CAS No. 2228205-42-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.